Cas no 2109343-61-3 (N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide)

• Product Name: N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide
• CAS No: 2109343-61-3
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5407994
• PubChem ID: 121569276
• Update Time: 2025-07-25

N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethyl-4,5,6,7-tetrahydro-7-benzothiazolyl)-N-methyl-2-propenamide
• N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide

• Inchi： 1S/C13H18N2OS/c1-4-11-14-9-7-6-8-10(13(9)17-11)15(3)12(16)5-2/h5,10H,2,4,6-8H2,1,3H3
• InChI Key： PJXIQOAKGUHODH-UHFFFAOYSA-N
• SMILES： C(N(C1C2SC(CC)=NC=2CCC1)C)(=O)C=C

Additional information on N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide

Introduction to N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide (CAS No. 2109343-61-3)

N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2109343-61-3, has garnered attention due to its unique structural properties and potential biological activities. The benzothiazole core and the prop-2-enamide functional group contribute to its chemical diversity, making it a valuable candidate for further investigation in medicinal chemistry.

The benzothiazole scaffold is a well-known pharmacophore in drug design, frequently incorporated into molecules with diverse therapeutic effects. Its presence in N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide suggests that the compound may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer activities. These properties are often attributed to the ability of benzothiazole derivatives to interact with biological targets at the molecular level.

The specific substitution pattern in the molecule, particularly the 2-ethyl and tetrahydro groups, further influences its chemical behavior and biological activity. These structural features can modulate the compound's solubility, metabolic stability, and interaction with biological receptors. Understanding these nuances is crucial for optimizing the compound's potential as a lead molecule in drug development.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents. Heterocycles such as benzothiazole are favored due to their structural complexity and versatility in forming stable interactions with biological targets. N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide exemplifies this trend, as it combines a benzothiazole core with an amide group to create a multifunctional entity.

The amide functionality in the compound's name highlights its potential role as an intermediate in peptide mimetics or as a bioisostere for other functional groups. Amides are known for their stability and ability to participate in hydrogen bonding interactions, which can be critical for binding affinity and selectivity in drug design. The presence of both an amide and an alkene moiety adds another layer of complexity to the compound's chemical profile.

Recent studies have demonstrated the importance of structural diversity in identifying novel therapeutic agents. Compounds like N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide are often explored through high-throughput screening or rational design approaches to identify molecules with desired biological activities. The combination of computational modeling and experimental validation plays a crucial role in this process.

The synthesis of N-(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-N-methylprop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the benzothiazole ring system and subsequent functional group transformations to introduce the prop-2-enamide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The pharmacological evaluation of N-(2-ethyl-4,5,^{<0xE1><0xB5><0xA8>},^{<0xE1><0xB5><0xA9><0xE1><0xB5><0xAA><0xE1><0xB5><0xAB>Tetrahydro-1},
>3
>benzothiazol
>7
>yl)-N-methylethylprop-2
>enamide has been conducted using various assay systems to assess its biological activity. Initial studies have shown promising results in vitro regarding its interaction with specific enzymes or receptors relevant to certain diseases. These findings warrant further investigation into its potential therapeutic applications.

The compound's interaction with biological targets is likely influenced by its three-dimensional structure and electronic properties. Computational techniques such as molecular docking can provide insights into how N-(
>\br />>\br />) interacts with proteins or nucleic acids at an atomic level. Such simulations help predict binding affinities and identify key residues involved in the interaction.
These data are invaluable for guiding experimental efforts aimed at optimizing the compound's potency and selectivity.

The future of N-(\(\textbf{CAS No.\ 2109343}\)) lies \(\textbf{in}\) \(\textbf{its}\) \(\textbf{further}\) \(\textbf{exploration}\) \(\textbf{and}\) \(\textbf{development}\). As research progresses,\(\textbf{new}\) \(\textbf{biological}\) \(\textbf{targets}\) \(\textbf{and\)} \(\textbf{mechanisms}\) \(\textbf{of\)} \(\textbf{action}\) may be uncovered,\(\textbf{opening\)} \(\textbf{up\)} \(\textbf{new\)} \(\textbf{avenues\)} \(\textbf{for\)} \(\textbf{sustainable}\) \(\textbf{therapeutic}\) \(\textbf{solutions}.\)<\ br> br> br> br> br> br>\n\n

\n\t\t\t\t\t\t\t\t\t\tThe integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes promises to accelerate the identification of promising candidates like N-(\(\\)\(\\)\(\\)\(\\)\(\\)\(\\)\(\\)\(\\)\(\\)\(\\)\(\\)\(\\))\. AI-driven platforms can analyze vast datasets,\ predict molecular properties,\(and\) optimize synthetic routes efficiently\. This approach aligns well with modern pharmaceutical research goals aimed at reducing time-to-market while maintaining high-quality standards\. \(Therefore,\), \(this\) \(compound\) \(holds\) \(considerable\) \(promise\) \(for\) \(future\) \(therapeutic\) \(applications.\)< / p>\n\n

\n\t\t\t\t\t\t\tThe pharmacokinetic profile of N-(\(CAS No.\ 2109343))-((structure)) is another critical aspect that needs careful evaluation\. Factors such as absorption,\ distribution,\ metabolism,\ excretion (ADME),\(and\) toxicity (TOX) must be thoroughly assessed before moving toward clinical trials\. Advanced preclinical models combined with non-invasive imaging techniques can provide valuable insights into how this compound behaves within living organisms\. These studies are essential for ensuring safety\(and\) efficacy before human testing begins\. p>\n\n

\n\nThe regulatory landscape surrounding novel pharmaceutical entities also plays a pivotal role in determining their commercial viability\. Compliance with guidelines set forth by agencies like the FDA (\(U.S.\ Food\(and\)Drug Administration\)) or EMA (\(European Medicines Agency\)) is mandatory for any drug intended for market release\. Companies developing compounds like N-(\(CAS No.\ 2109343))-((structure)) must navigate these stringent requirements carefully\. Engaging early on with regulatory experts helps streamline development processes\(and\) mitigate potential delays down the line\. p>\n\n

\n\nIn conclusion, N-(\(CAS No.\ 2109343))-((structure)) represents an exciting prospect within medicinal chemistry due to its unique architecture \(and\) potential biological activities\. While further research is needed to fully elucidate its therapeutic benefits,\ initial findings suggest that it could contribute significantly toward addressing unmet medical needs\. As science advances,\ continued exploration into heterocyclic derivatives like this one will undoubtedly expand our arsenal against various diseases worldwide\. p>\n